Cas no 29198-44-5 (Diethyl 2-(benzo[d]thiazol-2-yl)malonate)

• Product Name: Diethyl 2-(benzo[d]thiazol-2-yl)malonate
• CAS No: 29198-44-5
• MF: C₁₄H₁₅NO₄S
• MW: 293.33820271492
• CID: 2125976
• Update Time: 2023-08-04

Diethyl 2-(benzo[d]thiazol-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(benzo[d]thiazol-2-yl)malonate
• diethyl 2-(1,3-benzothiazol-2-yl)propanedioate
• Propanedioic acid, 2-benzothiazolyl-, diethyl ester
• YPYGJJFDQQUZIT-UHFFFAOYSA-N
• ST079881
• diethyl 2-(1,3-benzothiazol-2-yl)malonate
• (2-Benzothiazolyl)malonic acid diethyl ester
• diethyl 2-benzothiazol-2-ylpropane-1,3-dioate
• 1,3-diethyl 2-(1,3-benzothiazol-2-yl)propanedioate
• Diethyl 2-(benzo[d]thiazol-2-yl)malonate

• Inchi： 1S/C14H15NO4S/c1-3-18-13(16)11(14(17)19-4-2)12-15-9-7-5-6-8-10(9)20-12/h5-8,11H,3-4H2,1-2H3
• InChI Key： YPYGJJFDQQUZIT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 345
• Topological Polar Surface Area: 93.7